Cas no 58876-75-8 (3-(3-Amino-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 3-(3-Amino-1H-pyrazol-1-yl)propanenitrile
• CAS No: 58876-75-8
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 1083556
• PubChem ID: 12245933
• Update Time: 2025-04-20

3-(3-Amino-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-1H-pyrazol-1-yl)propanenitrile
• Z995041356
• 3-amino-1-(2-cyanoethyl)pyrazole
• 3-(3-aminopyrazol-1-yl)propanenitrile
• EN300-80355
• F8880-7252
• DB-347490
• AKOS008104998
• G45016
• 3-amino-1-(2-cyanoethyl)-pyrazole
• MHMTZDHAMDKMIJ-UHFFFAOYSA-N
• SCHEMBL10674692
• 58876-75-8

• Inchi： 1S/C6H8N4/c7-3-1-4-10-5-2-6(8)9-10/h2,5H,1,4H2,(H2,8,9)
• InChI Key： MHMTZDHAMDKMIJ-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CCC#N

Computed Properties

• Exact Mass: 136.074896272g/mol
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.6Ų